Cas no 1616267-12-9 (2-Cyclopropyl-5-methylbenzonitrile)

• Product Name: 2-Cyclopropyl-5-methylbenzonitrile
• CAS No: 1616267-12-9
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD32632673
• CID: 5521266
• Update Time: 2025-06-13

2-Cyclopropyl-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-5-methylbenzonitrile

• MDL： MFCD32632673
• Inchi： 1S/C11H11N/c1-8-2-5-11(9-3-4-9)10(6-8)7-12/h2,5-6,9H,3-4H2,1H3
• InChI Key： DKPNPYOKTIOEDN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C)=CC=C1C1CC1

Additional information on 2-Cyclopropyl-5-methylbenzonitrile

2-Cyclopropyl-5-methylbenzonitrile (CAS No. 1616267-12-9): An Overview of a Versatile Compound in Modern Chemistry

2-Cyclopropyl-5-methylbenzonitrile (CAS No. 1616267-12-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its cyclopropyl and methyl substituents on a benzonitrile backbone, which confer distinct chemical properties and reactivity profiles.

The cyclopropyl group is a three-carbon cyclic structure that introduces significant strain into the molecule, leading to unique reactivity patterns. This strain can be harnessed in synthetic chemistry to facilitate ring-opening reactions and other transformations that are not readily achievable with less strained cyclic systems. The methyl substituent, on the other hand, provides steric bulk and electronic effects that can influence the compound's reactivity and stability.

The benzonitrile moiety is a key feature of this compound, as it imparts nitrile functionality. Nitriles are versatile functional groups that can undergo a wide range of chemical transformations, including hydrolysis to carboxylic acids, reduction to amines, and nucleophilic addition reactions. These transformations make 2-Cyclopropyl-5-methylbenzonitrile an attractive starting material for the synthesis of more complex molecules with diverse biological and physical properties.

In the context of pharmaceutical research, 2-Cyclopropyl-5-methylbenzonitrile has been explored as a potential intermediate in the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-Cyclopropyl-5-methylbenzonitrile demonstrated potent inhibition of inflammatory cytokines in vitro, suggesting potential therapeutic applications in inflammatory diseases.

Beyond its pharmaceutical applications, 2-Cyclopropyl-5-methylbenzonitrile has also found use in materials science. The unique combination of the cyclopropyl and benzonitrile functionalities makes it an excellent candidate for the development of advanced materials with tailored properties. Research in this area has focused on using this compound as a building block for polymers with enhanced mechanical strength and thermal stability. A study published in Macromolecules highlighted the synthesis of copolymers containing 2-Cyclopropyl-5-methylbenzonitrile, which exhibited superior thermal stability compared to traditional polymers.

In organic synthesis, the versatility of 2-Cyclopropyl-5-methylbenzonitrile has been leveraged to develop novel synthetic routes to complex molecules. The strained cyclopropyl ring and the reactive nitrile group provide multiple handles for functionalization and transformation. A recent publication in Organic Letters described a new method for the asymmetric synthesis of chiral derivatives of this compound using organocatalysis, opening up new possibilities for the preparation of enantiomerically pure compounds with potential applications in chiral drug discovery.

The environmental impact of chemical compounds is an increasingly important consideration in modern chemistry. Studies on the biodegradability and toxicity of 2-Cyclopropyl-5-methylbenzonitrile have shown that it exhibits low toxicity and good biodegradability under controlled conditions. This makes it a more environmentally friendly option compared to some traditional organic solvents and reagents used in industrial processes.

In conclusion, 2-Cyclopropyl-5-methylbenzonitrile (CAS No. 1616267-12-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure offers opportunities for developing new bioactive compounds, advanced materials, and synthetic methodologies. Ongoing research continues to uncover new potential uses for this compound, further cementing its importance in modern chemistry.